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Compound of Interest

Compound Name: 3-Hydroxyazetidine hydrochloride

Cat. No.: B016518 Get Quote

Essential Safety and Handling Guide for 3-
Hydroxyazetidine Hydrochloride
This guide provides immediate, essential safety protocols and logistical information for handling

3-Hydroxyazetidine hydrochloride in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure safe operational procedures and

proper disposal.

Hazard Identification and Classification
3-Hydroxyazetidine hydrochloride is a chemical compound that requires careful handling

due to its potential health hazards. Understanding its classification is the first step toward safe

laboratory practices.
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Hazard
Classification

GHS Hazard
Statement

Signal Word Hazard Pictograms

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed[1][2][3]
Danger[2] GHS07

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation[1][2][3]
GHS07

Serious Eye

Damage/Eye Irritation

(Category 1)

H318: Causes serious

eye damage[1][2][3]
GHS05

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory Tract

Irritation

H335: May cause

respiratory irritation[1]

[2][3]

GHS07

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety when handling 3-Hydroxyazetidine hydrochloride.
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Protection Type Required Equipment
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side

shields or Chemical goggles[1]

[4]

A face shield may be

necessary if there is a risk of

splashing[4]. Ensure

compliance with OSHA's 29

CFR 1910.133 or European

Standard EN166[5].

Skin Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)[6]

Inspect gloves for any damage

before use. Use proper glove

removal technique to avoid

skin contact. Dispose of

contaminated gloves after

use[6].

Lab coat or other protective

clothing[1][4][7]

Work clothes should be

laundered separately[1].

Respiratory Protection Dust respirator (e.g., N95)[4]

Recommended when handling

the solid form to avoid dust

inhalation. Use in a well-

ventilated area, preferably with

local exhaust ventilation[1][5]

[7].

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is crucial for maintaining a safe

laboratory environment.

Step 1: Receiving and Storage

Upon receipt, inspect containers for any signs of damage or leaks.

Store in the original, tightly sealed containers in a cool, dry, and well-ventilated area[1][5][7].

The storage area should be locked to restrict unauthorized access[1][7].
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Keep away from incompatible materials such as strong oxidizing agents, and do not store

near foodstuff containers[1][5][7].

Step 2: Safe Handling Procedures

Always handle this compound in a well-ventilated space or under a chemical fume hood[1][5]

[7].

Avoid the formation of dust[1][5][7].

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation[5].

Do not eat, drink, or smoke in the designated handling area[1][5].

After handling, wash hands and any exposed skin thoroughly with soap and water[1][2][5].

Step 3: Spill Response Protocol In the event of a spill, follow the procedures outlined in the

workflow below.
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Spill Detected

Assess Spill Size
(Minor or Major?)

Minor Spill

Minor

Major Spill

Major

Don Appropriate PPE:
- Gloves

- Safety Goggles
- Dust Respirator

Evacuate the area and move upwind.

Clean up spill using dry methods.
Avoid generating dust.

Vacuum or sweep material.

Place spilled material in a
labeled, sealable container for disposal.

Decontaminate the area and
all equipment used for cleanup.

Alert emergency services
and the fire brigade.

Prevent spillage from entering drains
or water courses.

Once safe to do so

End of Procedure

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 3-Hydroxyazetidine hydrochloride.
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Step 4: Waste Disposal

All waste materials, including contaminated PPE and cleaning materials, must be disposed

of as hazardous waste[5].

Dispose of the contents and container at an authorized hazardous or special waste collection

point in accordance with local, regional, and national regulations[1][5].

For empty containers, the first rinse should be collected and disposed of as hazardous

waste. For highly toxic chemicals, the first three rinses must be collected[8].

Ensure all waste containers are correctly labeled with the full chemical name and associated

hazards[8].

First Aid Measures
Immediate and appropriate first aid is critical in the event of accidental exposure.

Exposure Route First Aid Instructions

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes.[5] If present, remove contact

lenses if it is easy to do so and continue rinsing.

[1] Seek immediate medical attention[1][2].

Skin Contact

Remove contaminated clothing immediately.[9]

Flush the affected skin and hair with plenty of

running water and soap, if available.[1] If skin

irritation persists, seek medical attention[4][5].

Wash contaminated clothing before reusing it[1].

Inhalation

Move the exposed person to fresh air at once

and keep them in a position comfortable for

breathing.[1][5][9] If the person feels unwell, call

a poison center or a doctor[5][10].

Ingestion

Rinse the mouth with water.[1][5] Immediately

give a glass of water.[1] Call a poison center or

a doctor if you feel unwell[1][5].
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Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Hydroxyazetidine hydrochloride.

Property Value

Molecular Formula C₃H₈ClNO[3]

Molecular Weight 109.55 g/mol [3]

Appearance White to off-white crystalline powder[11][12]

Melting Point 85-90 °C

Solubility Soluble in water[7][12]

CAS Number 18621-18-6[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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